Cas no 1249343-86-9 (CRAC intermediate 1)
CRAC intermediate 1 Chemical and Physical Properties
Names and Identifiers
-
- CRAC intermediate 1
- A1-23019
- SCHEMBL706559
- AKOS010652441
- 1249343-86-9
- CS-3896
- CRACintermediate1
- ZZB34386
- MFCD14657401
- UMBVHXNGQIFPCN-UHFFFAOYSA-N
- 2,6-Difluoro-N-(1H-pyrazol-3-yl)benzamide
- 2,6-difluoro-N-(1H-pyrazol-5-yl)benzamide
- HY-20587
- EN300-1699886
- 2,6-Difluoro-N-1H-pyrazol-3-ylbenzamide
- DA-52128
- D86199
- MS-20819
- NCGC00485873-01
- 5-(S)-Fluorowillardiine
-
- MDL: MFCD14657401
- Inchi: InChI=1S/C10H7F2N3O/c11-6-2-1-3-7(12)9(6)10(16)14-8-4-5-13-15-8/h1-5H,(H2,13,14,15,16)
- InChI Key: UMBVHXNGQIFPCN-UHFFFAOYSA-N
- SMILES: O=C(C1=C(F)C=CC=C1F)NC2=NNC=C2
Computed Properties
- Exact Mass: 223.05571818g/mol
- Monoisotopic Mass: 223.05571818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.8Ų
CRAC intermediate 1 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CRAC intermediate 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-20587-10mM*1mLinDMSO |
CRAC intermediate 1 |
1249343-86-9 | 98.0% | 10mM*1mLinDMSO |
¥880 | 2022-03-28 | |
| MedChemExpress | HY-20587-5mg |
CRAC intermediate 1 |
1249343-86-9 | 98.46% | 5mg |
¥600 | 2024-04-20 | |
| MedChemExpress | HY-20587-10mg |
CRAC intermediate 1 |
1249343-86-9 | 98.46% | 10mg |
¥960 | 2024-04-20 | |
| MedChemExpress | HY-20587-50mg |
CRAC intermediate 1 |
1249343-86-9 | 98.46% | 50mg |
¥2880 | 2024-04-20 | |
| MedChemExpress | HY-20587-100mg |
CRAC intermediate 1 |
1249343-86-9 | 98.46% | 100mg |
¥4320 | 2024-04-20 | |
| abcr | AB546572-1 g |
2,6-Difluoro-N-(1H-pyrazol-3-yl)benzamide; . |
1249343-86-9 | 1g |
€521.90 | 2022-08-31 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883657-2mg |
CRAC intermediate 1 |
1249343-86-9 | ≥98% | 2mg |
¥1,949.40 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883657-5mg |
CRAC intermediate 1 |
1249343-86-9 | ≥98% | 5mg |
¥3,591.00 | 2022-09-02 | |
| ChemScence | CS-3896-5mg |
CRAC intermediate 1 |
1249343-86-9 | 98.00% | 5mg |
$80.0 | 2022-04-28 | |
| ChemScence | CS-3896-10mg |
CRAC intermediate 1 |
1249343-86-9 | 98.00% | 10mg |
$120.0 | 2022-04-28 |
CRAC intermediate 1 Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on CRAC intermediate 1
CRAC Intermediate 1 (CAS No. 1249343-86-9): A Key Compound in Calcium Signaling Research
The CRAC Intermediate 1 (CAS No. 1249343-86-9) is a specialized chemical compound that plays a crucial role in the study of calcium release-activated calcium (CRAC) channels. These channels are essential for cellular signaling, immune response, and various physiological processes. Researchers and pharmaceutical developers are increasingly interested in CRAC channel modulators due to their potential therapeutic applications in autoimmune diseases, inflammation, and other medical conditions.
In recent years, the demand for CRAC Intermediate 1 has grown significantly, driven by advancements in immunology research and drug discovery. This compound serves as a vital building block in the synthesis of more complex molecules targeting CRAC channels. Its unique chemical properties make it an indispensable tool for scientists exploring novel treatments for diseases like asthma, rheumatoid arthritis, and even certain cancers.
The molecular structure of CRAC Intermediate 1 allows it to interact selectively with key components of the calcium signaling pathway. This specificity is why it has become a focal point in high-throughput screening assays and medicinal chemistry programs. Laboratories worldwide rely on this intermediate to develop next-generation CRAC channel inhibitors, which could revolutionize how we treat chronic inflammatory conditions.
One of the most exciting aspects of CRAC Intermediate 1 is its potential in personalized medicine. With the rise of AI-driven drug discovery, researchers are using computational models to predict how modifications to this compound could enhance its efficacy. This aligns with the growing trend of precision therapeutics, where treatments are tailored to individual patients based on their genetic and molecular profiles.
The synthesis and application of CRAC Intermediate 1 also intersect with green chemistry principles. Many pharmaceutical companies are now prioritizing sustainable methods to produce such intermediates, reducing waste and energy consumption. This focus on environmentally friendly synthesis is not only ethically sound but also aligns with global regulatory trends favoring greener manufacturing processes.
For those searching for "CRAC Intermediate 1 suppliers" or "CAS 1249343-86-9 price," it's important to note that the compound is typically available through specialized chemical distributors catering to research institutions and pharmaceutical developers. Quality and purity are critical factors, as impurities can significantly impact experimental results. Reputable suppliers often provide detailed analytical certificates and MSDS documentation to ensure compliance with research standards.
In the context of academic research, CRAC Intermediate 1 has been cited in numerous studies investigating T-cell activation and immune system modulation. Its role in these fundamental biological processes makes it a valuable tool for both basic science and translational research. As our understanding of calcium signaling mechanisms deepens, the importance of this intermediate is likely to grow even further.
The future of CRAC Intermediate 1 looks promising, particularly with the increasing interest in small molecule therapeutics targeting ion channels. As more researchers explore its applications, we can expect to see new derivatives and analogs entering clinical trials. This compound exemplifies how chemical intermediates can serve as the foundation for groundbreaking medical innovations.
For laboratories working with CRAC Intermediate 1, proper storage and handling are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve its chemical integrity and ensure consistent performance in experimental settings.
In summary, CRAC Intermediate 1 (CAS No. 1249343-86-9) represents a critical tool in modern biomedical research and drug development. Its applications span from basic science to potential clinical therapies, making it a compound of significant interest to both academic and industrial researchers. As the field of calcium channel modulation continues to evolve, this intermediate will undoubtedly remain at the forefront of scientific discovery.
1249343-86-9 (CRAC intermediate 1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)